Cas no 2092798-86-0 ((1-(6-Chloropyrimidin-4-yl)-4,4-dimethylpyrrolidin-3-yl)methanol)

• Product Name: (1-(6-Chloropyrimidin-4-yl)-4,4-dimethylpyrrolidin-3-yl)methanol
• CAS No: 2092798-86-0
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5723298
• PubChem ID: 121202732
• Update Time: 2023-10-26

(1-(6-Chloropyrimidin-4-yl)-4,4-dimethylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2092798-86-0
• [1-(6-chloropyrimidin-4-yl)-4,4-dimethylpyrrolidin-3-yl]methanol
• AKOS026710915
• F1907-6546
• (1-(6-chloropyrimidin-4-yl)-4,4-dimethylpyrrolidin-3-yl)methanol
• 3-Pyrrolidinemethanol, 1-(6-chloro-4-pyrimidinyl)-4,4-dimethyl-
• (1-(6-Chloropyrimidin-4-yl)-4,4-dimethylpyrrolidin-3-yl)methanol

• Inchi： 1S/C11H16ClN3O/c1-11(2)6-15(4-8(11)5-16)10-3-9(12)13-7-14-10/h3,7-8,16H,4-6H2,1-2H3
• InChI Key： VVYRPUKMEMZSAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CC(CO)C(C)(C)C1

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 392.2±27.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)